Cas no 1656-55-9 (1,2-Ethanediamine,N1,N2-dioctyl-)

1,2-Ethanediamine,N1,N2-dioctyl- structure
1656-55-9 structure
Product Name:1,2-Ethanediamine,N1,N2-dioctyl-
CAS No:1656-55-9
MF:C18H40N2
MW:284.52360534668
CID:234642
PubChem ID:227171
Update Time:2025-04-19

1,2-Ethanediamine,N1,N2-dioctyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1,N2-dioctyl-
    • N1,N2-dioctylethane-1,2-diamine
    • AC1L3I1N
    • Benzylamine, N,N-dioctyl-,
    • Dioctylbenzylamin
    • N,N'-di(octyl)ethane-1,2-diamine
    • N,N'-Dioctyl-aethylendiamin
    • N,N-dioctylbenzylamine
    • N,N'-Dioctyl-ethylendiamin
    • N,N'-dioctyl-ethylenediamine
    • N-benzyldioctylamine
    • N-Benzyl-N,N-dioctylamin
    • SureCN1262236
    • NSC-18499
    • DTXSID80937108
    • SCHEMBL10381778
    • N~1~,N~2~-Dioctylethane-1,2-diamine
    • 1656-55-9
    • AKOS024354648
    • NSC18499
    • N,N'-dioctyl ethylenediamine
    • Inchi: 1S/C18H40N2/c1-3-5-7-9-11-13-15-19-17-18-20-16-14-12-10-8-6-4-2/h19-20H,3-18H2,1-2H3
    • InChI Key: NUJYLAZPRJJAHR-UHFFFAOYSA-N
    • SMILES: N(CCNCCCCCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 284.3194
  • Monoisotopic Mass: 284.319
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 17
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • Density: 0.828
  • Boiling Point: 363°Cat760mmHg
  • Flash Point: 224.6°C
  • Refractive Index: 1.452
  • PSA: 24.06
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